Cas no 30362-98-2 (1,3,5-Triazine,2,4,6-trinonyl-)

• Product Name: 1,3,5-Triazine,2,4,6-trinonyl-
• CAS No: 30362-98-2
• MF: C₃₀H₅₇N₃
• MW: 459.79368853569
• CID: 317056
• PubChem ID: 35219
• Update Time: 2025-04-19

1,3,5-Triazine,2,4,6-trinonyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2,4,6-trinonyl-
• 2,4,6-tri(nonyl)-1,3,5-triazine
• AC1L1T99
• NSC79474
• NSC-79474
• 30362-98-2
• DTXSID80275254

• Inchi： 1S/C30H57N3/c1-4-7-10-13-16-19-22-25-28-31-29(26-23-20-17-14-11-8-5-2)33-30(32-28)27-24-21-18-15-12-9-6-3/h4-27H2,1-3H3
• InChI Key： FFJWZOAZOFYZLK-UHFFFAOYSA-N
• SMILES： N1C(CCCCCCCCC)=NC(CCCCCCCCC)=NC=1CCCCCCCCC

Computed Properties

• Exact Mass: 459.45561
• Monoisotopic Mass: 459.455
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 24
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: 13.3

Experimental Properties

• Density: 0.894
• Boiling Point: 584.7°Cat760mmHg
• Flash Point: 230.5°C
• Refractive Index: 1.481
• PSA: 38.67
• LogP: 9.75090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines